Cas no 942008-52-8 (N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 942008-52-8
• MF: C₁₉H₁₃Cl₂N₃O₄
• MW: 418.230222463608
• CID: 5503222
• Update Time: 2025-05-25

N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H13Cl2N3O4/c20-16-7-6-13(10-17(16)21)22-18(25)15-5-2-8-23(19(15)26)11-12-3-1-4-14(9-12)24(27)28/h1-10H,11H2,(H,22,25)
• InChI Key： SXSBSBKTFCPVMA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC=C(Cl)C(Cl)=C1)=O

Additional information on N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(3,4-Dichlorophenyl)-1-(3-Nitrophenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by the CAS Registry Number 942008-52-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are known for their versatile structures and wide-ranging biological activities. The molecule's structure incorporates a dihydropyridine ring system, a nitrophenyl group, and a dichlorophenyl moiety, making it a subject of interest in both synthetic chemistry and drug discovery research.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that dihydropyridines can exhibit potent anti-inflammatory and antioxidant properties due to their ability to modulate cellular signaling pathways. The presence of the nitrophenyl group in this compound further enhances its potential as a bioactive agent, as nitro groups are known to participate in redox reactions and influence molecular interactions.

The synthesis of N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including nucleophilic substitutions and condensation processes. The incorporation of chlorine atoms in the dichlorophenyl group not only increases the molecule's stability but also contributes to its pharmacokinetic profile by modulating absorption and metabolism. This makes it a promising candidate for drug delivery systems that require controlled release mechanisms.

In terms of applications, this compound has shown potential in the field of oncology. Studies conducted by researchers at the University of California have indicated that dihydropyridine derivatives can inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. The combination of the nitrophenyl group and the dichlorophenyl moiety in this compound may enhance its selectivity towards cancer cells while minimizing toxicity to healthy tissues.

Furthermore, the carboxamide functional group present in this molecule plays a crucial role in its interactions with biological systems. Carboxamides are known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility and bioavailability. This property makes it an attractive candidate for developing orally administered drugs with optimal pharmacokinetic characteristics.

The structural complexity of N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide also presents challenges in terms of synthesis and characterization. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are often employed to confirm its structure and purity. Recent advancements in these techniques have enabled researchers to achieve higher levels of accuracy and precision in characterizing such complex molecules.

In conclusion, N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide represents a cutting-edge example of how structural diversity can be leveraged to design molecules with unique biological properties. Its potential applications span across various fields, from drug discovery to materials science, making it a focal point for ongoing research efforts.